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Compound of Interest

1-(2,2-Diethoxyethyl)-3-
Compound Name:
methoxyurea

Cat. No.: B172429

Disclaimer: Limited publicly available scientific literature and experimental data exist for 1-(2,2-
diethoxyethyl)-3-methoxyurea. This document summarizes available information, primarily
from chemical databases, and presents a hypothetical synthesis scheme based on general
organic chemistry principles. A comprehensive technical guide with detailed experimental
validation is not possible at this time.

Chemical Identity and Properties

1-(2,2-diethoxyethyl)-3-methoxyurea is a chemical compound with the CAS number 116451-
49-1.[1] It is a substituted urea derivative containing both diethoxyethyl and methoxy functional

groups.
Property Value Source
CAS Number 116451-49-1 [1]
Molecular Formula CsH1sN204 [1]
Molecular Weight 206.24 g/mol
Synonyms N-(2,2-diethoxyethyl)-N'- o
methoxyurea
Predicted pKa 12.92 + 0.46 [1]
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Potential Synthesis Pathway (Hypothetical)

A plausible synthetic route to 1-(2,2-diethoxyethyl)-3-methoxyurea would involve the reaction
of aminoacetaldehyde diethyl acetal with methoxy isocyanate. This is a standard method for

the formation of substituted ureas.
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Hypothetical synthesis workflow for 1-(2,2-diethoxyethyl)-3-methoxyurea.

Potential Applications in Research

While no specific applications for 1-(2,2-diethoxyethyl)-3-methoxyurea have been
documented in peer-reviewed literature, substituted ureas are a significant class of compounds
in medicinal chemistry. They are known to exhibit a wide range of biological activities and are
core structures in several approved drugs. The presence of the methoxyurea moiety suggests
potential for investigation in areas such as:

e Enzyme Inhibition: Methoxyurea derivatives have been explored as inhibitors of various
enzymes.

o Drug Discovery: The diethoxyethyl group can modulate physicochemical properties such as
solubility and lipophilicity, which are important in drug design.

Safety and Handling

No specific safety data sheet (SDS) for 1-(2,2-diethoxyethyl)-3-methoxyurea is readily
available. As with any chemical of unknown toxicity, it should be handled with appropriate
personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Work
should be conducted in a well-ventilated fume hood.

Conclusion

1-(2,2-diethoxyethyl)-3-methoxyurea is a chemical entity with limited available data. The
information presented here is based on basic chemical properties and theoretical synthetic
pathways. Further research is required to determine its physical and chemical properties,
establish a validated synthetic protocol, and explore its potential biological activities and
applications. Researchers interested in this compound would need to perform de novo
characterization and experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Summary: 1-(2,2-diethoxyethyl)-3-
methoxyurea (CAS 116451-49-1)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b172429#1-2-2-diethoxyethyl-3-methoxyurea-cas-
number-116451-49-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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